tert-Butyl 3-Formyl-2-thienylcarbamate
Description
tert-Butyl 3-Formyl-2-thienylcarbamate is a carbamate derivative featuring a thiophene ring substituted with a formyl group at the 3-position and a tert-butyl carbamate moiety at the 2-position. This compound is of significant interest in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The formyl group enhances its reactivity as a precursor for further derivatization, while the tert-butyl carbamate group provides steric protection and stability during synthetic processes.
Properties
Molecular Formula |
C10H13NO3S |
|---|---|
Molecular Weight |
227.28 g/mol |
IUPAC Name |
tert-butyl N-(3-formylthiophen-2-yl)carbamate |
InChI |
InChI=1S/C10H13NO3S/c1-10(2,3)14-9(13)11-8-7(6-12)4-5-15-8/h4-6H,1-3H3,(H,11,13) |
InChI Key |
UPVGLHLJKZRCGM-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=C(C=CS1)C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Molecular Properties of Analogous Compounds
| Compound | Molecular Formula | Molecular Weight (g/mol) | Key Substituents |
|---|---|---|---|
| tert-Butyl (3s,4r)-pyrrolidine derivative | C₁₇H₂₅NO₄ | 307.4 | 4-Methoxyphenyl, hydroxymethyl |
| (R)-Biphenyl derivative | ~C₂₀H₂₃NO₃ | ~325.4 | Biphenyl, hydroxypropan-2-yl |
| (S)-Diphenyl derivative | ~C₁₉H₂₁NO₃ | ~311.4 | Diphenyl, hydroxypropan-2-yl |
Table 2: Hazard Comparison
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
